Cas no 1813564-64-5 (2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid)

• Product Name: 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
• CAS No: 1813564-64-5
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5893535
• PubChem ID: 78061722
• Update Time: 2025-10-18

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1486108
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
• 1813564-64-5

• Inchi： 1S/C24H28N2O5/c1-14(2)12-21(23(28)29)26-22(27)15(3)25-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： HKBSMDONGKARSP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid

Introduction to 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid (CAS No. 1813564-64-5)

2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid, identified by its CAS number 1813564-64-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid-derived side chain, and a terminal carboxylic acid functionality. The intricate architecture of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for various biochemical applications.

The Fmoc protecting group is a cornerstone in peptide synthesis, where it serves as an efficient and stable protecting group for the amino group during solid-phase peptide manufacturing. The presence of the fluorenylmethoxycarbonyl moiety in 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid suggests that this compound may be utilized in the synthesis of peptides or peptidomimetics, where such protecting groups are indispensable. The fluorene ring, known for its rigidity and fluorescence properties, can also impart unique physicochemical characteristics to the molecule, making it valuable for drug design and material science applications.

The core structure of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid features an amino acid backbone with an extended side chain. This side chain, incorporating both an amide and an amine functionality, provides multiple points of interaction with biological targets. Such structural motifs are frequently explored in the development of enzyme inhibitors, receptor ligands, and other therapeutic agents. The terminal 4-methylpentanoic acid moiety adds another layer of complexity, potentially influencing solubility, metabolic stability, and pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of novel peptidomimetics—molecules that mimic the bioactivity of peptides but with improved stability and pharmacokinetic profiles. The compound CAS No. 1813564-64-5 aligns well with this trend, as its structure combines elements commonly found in advanced peptidomimetic designs. For instance, the incorporation of a fluorenylmethoxycarbonyl group ensures compatibility with solid-phase synthesis techniques, while the presence of both amide and amine functionalities allows for diverse chemical modifications. These features make it a versatile building block for constructing complex molecular entities.

One particularly intriguing aspect of 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid is its potential application in the development of targeted therapeutics. The fluorene moiety, known for its ability to enhance molecular recognition through steric constraints and electronic interactions, can be leveraged to optimize binding affinity to biological targets. Additionally, the extended side chain offers opportunities for further derivatization, enabling the creation of molecules with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the significance of such complex molecular architectures. Molecular modeling studies have demonstrated that compounds featuring rigid aromatic systems like fluorene can exhibit enhanced binding affinity to protein targets due to favorable van der Waals interactions and hydrophobic effects. This aligns well with the structural features of CAS No. 1813564-64-5, suggesting that it may serve as an effective scaffold for drug discovery initiatives.

The pharmaceutical industry has increasingly recognized the importance of peptidomimetics in addressing unmet medical needs. These molecules often exhibit improved pharmacokinetic properties compared to their peptide counterparts while retaining biological activity. The compound under discussion embodies many characteristics that make it suitable for peptidomimetic development: its robust protecting group system ensures compatibility with synthetic methodologies, while its multifunctional nature allows for extensive structural diversification.

In conclusion,CAS No 1813564-64-5 represents a promising candidate for further exploration in pharmaceutical research and development. Its unique structural features—comprising an Fmoc group,fluorenylmethoxycarbonyl, an amide side chain,and a terminal carboxylic acid—position it as a versatile building block for constructing advanced peptidomimetics and targeted therapeutics. As research continues to uncover new applications for complex molecular architectures,this compound is poised to play a significant role in shaping future developments within medicinal chemistry and bioorganic synthesis.